![molecular formula C16H16FNO5S B4134890 methyl (4-{[(2-fluorophenyl)amino]sulfonyl}-2-methylphenoxy)acetate](/img/structure/B4134890.png)
methyl (4-{[(2-fluorophenyl)amino]sulfonyl}-2-methylphenoxy)acetate
Overview
Description
Methyl (4-{[(2-fluorophenyl)amino]sulfonyl}-2-methylphenoxy)acetate, commonly known as MFMS, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. It is a small molecule inhibitor that is being investigated for its ability to target and inhibit specific enzymes that play a role in the development and progression of various diseases, including cancer.
Mechanism of Action
MFMS works by binding to specific enzymes and inhibiting their activity. In the case of carbonic anhydrase IX and XII, MFMS binds to the active site of the enzyme and prevents it from catalyzing the conversion of carbon dioxide to bicarbonate, which is necessary for tumor growth and survival.
Biochemical and physiological effects:
Studies have shown that MFMS can inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory properties and to protect against oxidative stress. Additionally, MFMS has been investigated for its potential to reduce intraocular pressure in glaucoma patients.
Advantages and Limitations for Lab Experiments
One advantage of MFMS is that it is a small molecule inhibitor, which makes it easier to synthesize and study compared to larger molecules such as antibodies. However, one limitation is that it may have off-target effects, meaning it could potentially inhibit other enzymes in addition to its intended target.
Future Directions
There are several future directions for research on MFMS. One area of interest is investigating its potential to treat other types of cancer, as well as other diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to determine the optimal dosage and administration of MFMS for therapeutic use. Finally, researchers may investigate the use of MFMS in combination with other drugs to enhance its therapeutic effects.
Scientific Research Applications
MFMS has been the subject of numerous scientific studies due to its potential therapeutic properties. It has been shown to inhibit the activity of several enzymes, including carbonic anhydrase IX and XII, which are overexpressed in many types of cancer. MFMS has also been investigated for its potential to treat other diseases, such as glaucoma and epilepsy.
Properties
IUPAC Name |
methyl 2-[4-[(2-fluorophenyl)sulfamoyl]-2-methylphenoxy]acetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNO5S/c1-11-9-12(7-8-15(11)23-10-16(19)22-2)24(20,21)18-14-6-4-3-5-13(14)17/h3-9,18H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKNVUGUCLUWSFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2F)OCC(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.